Cas no 98854-60-5 (L-Methionine, hexyl ester)

• Product Name: L-Methionine, hexyl ester
• CAS No: 98854-60-5
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 750453
• Update Time: 2024-01-31

L-Methionine, hexyl ester Chemical and Physical Properties

Names and Identifiers

• L-Methionine, hexyl ester

• Inchi： 1S/C11H23NO2S/c1-3-4-5-6-8-14-11(13)10(12)7-9-15-2/h10H,3-9,12H2,1-2H3/t10-/m0/s1
• InChI Key： BKIYPHWQXIVMTD-JTQLQIEISA-N
• SMILES： C(OCCCCCC)(=O)[C@H](CCSC)N

Computed Properties

• Exact Mass: 233.145
• Monoisotopic Mass: 233.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±32.0 °C(Predicted)
• pka: 6.94±0.35(Predicted)